A Rh-substituted polyoxometalate with an acetate-modified building block {As2W22O76(CH3COO)2}†

Chemical Communications Pub Date: 2021-08-24 DOI: 10.1039/D1CC03646G

Abstract

The first example of Rh-substituted organic–inorganic hybrid arsenotungstate [H2N(CH3)2]8{[Na(H2O)4]NaAs2W22(CH3COO)2O76 Rh2(N(CH3)2)2}·H2O (1) synthesised in an aqueous solution by the conventional method is reported. Two [Rh(N(CH3)2)]3+ fragments are imbedded into the vacancy of the [NaAs2W22(CH3COO)2O76]15− unit by Rh–As bonds [2.439(1) Å], which are observed in POM chemistry for the first time.

Graphical abstract: A Rh-substituted polyoxometalate with an acetate-modified building block {As2W22O76(CH3COO)2}
A Rh-substituted polyoxometalate with an acetate-modified building block {As2W22O76(CH3COO)2}†
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